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Compound of Interest

Compound Name: N-Formyl palbociclib-d8

Cat. No.: B12382198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Formyl palbociclib-d8,

a deuterated metabolite of the cyclin-dependent kinase 4/6 (CDK4/6) inhibitor, palbociclib. This

document delves into its chemical identity, sourcing, and relevant experimental methodologies,

offering a valuable resource for researchers engaged in drug metabolism studies,

pharmacokinetic analyses, and the development of related therapeutic agents.

Chemical and Physical Data
N-Formyl palbociclib-d8 is the deuterated form of N-Formyl palbociclib, a known impurity and

metabolite of palbociclib. While a specific CAS number for the deuterated variant is not

consistently available, the non-deuterated form is identified by CAS number 2174002-16-3.[1]

Suppliers often reference the deuterated compound under the CAS number of its non-

deuterated counterpart or may not assign a specific one.

A summary of the key quantitative data for both N-Formyl palbociclib and its deuterated analog

is presented below for easy comparison.
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Property N-Formyl Palbociclib N-Formyl palbociclib-d8

CAS Number 2174002-16-3[1] Not consistently assigned

Molecular Formula C25H29N7O3 C25H21D8N7O3

Molecular Weight 475.54 g/mol 483.6 g/mol [2]

Sourcing and Availability
N-Formyl palbociclib-d8 is available from a range of specialized chemical suppliers that

provide stable isotope-labeled compounds for research and analytical purposes. When

sourcing this compound, it is crucial to obtain a certificate of analysis to confirm its identity,

purity, and isotopic enrichment.

Table of Potential Suppliers:

Supplier Website

Clearsynth --INVALID-LINK--

Simson Pharma --INVALID-LINK--

ARTIS STANDARDS --INVALID-LINK--

MedchemExpress --INVALID-LINK--

Transfochem --INVALID-LINK--

Experimental Protocols
Synthesis of N-Formyl Palbociclib
A method for the preparation of N-Formyl palbociclib has been detailed in patent

CN110997666A.[3] This process can be adapted for the synthesis of the deuterated analog by

utilizing a deuterated formylating agent.

Materials:

Palbociclib free base or a salt of palbociclib
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Reaction solvent

Formylating agent (e.g., formic acid)

Deuterated formylating agent for the d8 variant (e.g., deuterated formic acid)

Procedure:

Add palbociclib free base or a salt of palbociclib to a reaction solvent with the formylating

agent.

Heat the reaction mixture to a temperature between 30-150 °C (preferably 90-120 °C) and

allow the reaction to proceed.[3]

Upon completion of the reaction, the target product, N-Formyl palbociclib, is separated.

Purification can be achieved through conventional methods such as column chromatography

and recrystallization to obtain a high-purity sample.[3]

For the synthesis of N-Formyl palbociclib-d8, a similar protocol would be followed,

substituting the standard formylating agent with a deuterated equivalent.

Quantification by LC-MS/MS
Deuterated internal standards like N-Formyl palbociclib-d8 are invaluable for quantitative

analysis of palbociclib and its metabolites in biological matrices using liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

General Workflow:

Sample Preparation LC-MS/MS Analysis Data Analysis

Plasma Sample Add N-Formyl palbociclib-d8 (Internal Standard) Protein Precipitation (e.g., with methanol) Centrifugation Collect Supernatant LC Separation (Reversed-phase column) MS/MS Detection (Positive Ion Mode) Quantification (Ratio of analyte to internal standard)

Click to download full resolution via product page
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A generalized workflow for the quantification of palbociclib metabolites using a deuterated
internal standard.

Key Parameters for LC-MS/MS Method (based on published methods for palbociclib):

Sample Preparation: Protein precipitation of plasma samples is a common and effective

method.[4][5]

Chromatography: Reversed-phase high-performance liquid chromatography (HPLC) is

typically used for separation.[4]

Mass Spectrometry: Detection is carried out using tandem mass spectrometry (MS/MS) with

electrospray ionization (ESI) operating in positive ion mode.[4]

Signaling Pathway of Palbociclib
Palbociclib is a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).[6] Its primary

mechanism of action involves the inhibition of the retinoblastoma (Rb) protein phosphorylation,

which in turn prevents cell cycle progression from the G1 to the S phase. This ultimately leads

to a decrease in tumor cell proliferation.[6][7]
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The CDK4/6-Rb-E2F signaling pathway and the inhibitory action of palbociclib.
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This technical guide serves as a foundational resource for professionals working with N-Formyl
palbociclib-d8. The provided information on its chemical properties, suppliers, experimental

protocols, and the underlying signaling pathway of its parent compound will aid in the design

and execution of future research in drug development and metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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